Cas no 946271-72-3 (3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 946271-72-3
• MF: C₂₀H₂₇N₃OS
• MW: 357.512883424759
• CID: 6477272
• Update Time: 2025-10-28

3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
• 3,4-dimethyl-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzamide

• Inchi： 1S/C20H27N3OS/c1-15-4-5-17(12-16(15)2)20(24)21-13-19(18-6-11-25-14-18)23-9-7-22(3)8-10-23/h4-6,11-12,14,19H,7-10,13H2,1-3H3,(H,21,24)
• InChI Key： GWKGJZNCWMZPAX-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C)CC1)C1C=CSC=1)(=O)C1=CC=C(C)C(C)=C1

Additional information on 3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide

Comprehensive Overview of 3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS No. 946271-72-3)

3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide, identified by its CAS number 946271-72-3, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiophene ring, a methylpiperazine moiety, and a dimethylbenzamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible interactions with biological targets, which could pave the way for novel therapeutic agents.

The compound's chemical structure is characterized by the presence of a thiophene-3-yl group, a heterocyclic aromatic ring known for its electron-rich properties and relevance in medicinal chemistry. The 4-methylpiperazin-1-yl segment adds a basic nitrogen center, which often enhances solubility and bioavailability in drug-like molecules. Meanwhile, the 3,4-dimethylbenzamide portion contributes to the compound's lipophilicity, a critical factor in membrane permeability and pharmacokinetics. These structural attributes make 946271-72-3 a compelling candidate for further study in the context of central nervous system (CNS) disorders and other therapeutic areas.

In recent years, the scientific community has shown growing interest in small-molecule modulators of protein-protein interactions (PPIs), and 3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide fits into this category. Its potential to act as a ligand for specific receptors or enzymes has been explored in computational and experimental studies. For instance, its thiophene and piperazine components are frequently found in compounds targeting G protein-coupled receptors (GPCRs), a class of proteins implicated in numerous physiological processes and diseases.

From a synthetic chemistry perspective, the preparation of CAS 946271-72-3 involves multi-step organic transformations, including amide bond formation and nucleophilic substitution reactions. The compound's purity and stability are critical for research applications, and advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize it. These methods ensure that researchers work with a well-defined chemical entity, minimizing variability in experimental outcomes.

The pharmacological potential of 3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide is a hot topic in contemporary drug discovery. Given the rising prevalence of neurodegenerative diseases and mental health disorders, compounds with CNS activity are in high demand. Preliminary studies suggest that this molecule may interact with dopamine or serotonin receptors, though further validation is required. Such properties align with current trends in precision medicine, where tailored therapies are developed based on molecular insights.

Another area of interest is the compound's potential role in cancer research. The methylpiperazine moiety is a common feature in many kinase inhibitors, which are pivotal in oncology. While 946271-72-3 has not yet been extensively studied in this context, its structural similarity to known bioactive molecules warrants investigation. Researchers are also exploring its utility as a chemical probe to elucidate biological pathways or as a scaffold for designing new derivatives with enhanced properties.

In the realm of computational chemistry, 3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide has been subjected to molecular docking and quantitative structure-activity relationship (QSAR) analyses. These in silico approaches help predict its binding affinity and selectivity for various targets, guiding experimental efforts. The integration of artificial intelligence (AI) in drug discovery has further accelerated the evaluation of such compounds, enabling rapid screening and optimization.

From a commercial standpoint, CAS 946271-72-3 is primarily available for research purposes. Suppliers often provide it in milligram to gram quantities, catering to academic and industrial laboratories. The compound's material safety data sheet (MSDS) outlines handling precautions, though it is not classified as hazardous under standard regulations. Researchers are advised to follow good laboratory practices (GLP) when working with this chemical.

Looking ahead, the future of 3,4-dimethyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide lies in its potential translation from bench to bedside. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock its full therapeutic value. As the demand for innovative small-molecule drugs continues to rise, compounds like 946271-72-3 represent promising avenues for addressing unmet medical needs.